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Compound of Interest

Compound Name: Tibezonium Iodide

Cat. No.: B030980 Get Quote

Essential Safety and Handling Guide for
Tibezonium Iodide
This document provides immediate and essential safety and logistical information for

researchers, scientists, and drug development professionals handling Tibezonium Iodide. It

includes detailed operational procedures and disposal plans to ensure the safe management of

this substance in a laboratory setting.

Hazard Identification and Classification
Tibezonium Iodide is classified as a hazardous substance. It is harmful if swallowed and is

very toxic to aquatic life with long-lasting effects.[1]

GHS Classification:

Acute toxicity, Oral (Category 4)[1]

Acute aquatic toxicity (Category 1)[1]

Chronic aquatic toxicity (Category 1)[1]

Hazard Statements:

H302: Harmful if swallowed.[1]
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H410: Very toxic to aquatic life with long lasting effects.[1]

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Tibezonium Iodide.

Table 1: Physicochemical Properties

Property Value Source

Molecular Formula C₂₈H₃₂IN₃S₂ PubChem

Molecular Weight 601.61 g/mol DC Chemicals[1]

Appearance Solid DC Chemicals[2]

Water Solubility 1.28e-05 mg/mL (Predicted) DrugBank Online[1]

logP 1.92 (Predicted) DrugBank Online[1]

Melting Point 162 °C DrugFuture[3]

Table 2: Toxicological Data

Test Species Route Value Source

LD50 Mouse Oral 9000 mg/kg DrugFuture[3]

LD50 Rat Oral >10000 mg/kg DrugFuture[3]

LD50 Mouse Intraperitoneal 42 mg/kg DrugFuture[3]

LD50 Rat Intraperitoneal 35 mg/kg DrugFuture[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Tibezonium Iodide to minimize

exposure risk.

Eye Protection: Wear safety goggles with side-shields.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/acs.est.2c08244
https://www.benchchem.com/product/b030980?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.est.2c08244
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD10542.pdf
https://pubs.acs.org/doi/10.1021/acs.est.2c08244
https://pubs.acs.org/doi/10.1021/acs.est.2c08244
http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
https://www.benchchem.com/product/b030980?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.est.2c08244
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Use protective gloves resistant to chemicals.[1]

Skin and Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin

contact.[1]

Respiratory Protection: In areas with inadequate ventilation or when handling the powder

form where dust may be generated, a suitable respirator must be used.[1]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and storage of Tibezonium
Iodide.

4.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly sealed state in a cool, dry, and well-ventilated area.[1]

Keep away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

4.2. Handling Procedures

All handling of Tibezonium Iodide should be conducted in a designated area with

appropriate exhaust ventilation, such as a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the substance.[1]

4.3. Disposal Plan

Dispose of Tibezonium Iodide and its container at an approved waste disposal plant.[1]
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Do not release into the environment.[1]

Follow all prevailing country, federal, state, and local regulations for chemical waste disposal.

[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving

Tibezonium Iodide.

5.1. Spills and Leaks

Evacuate personnel from the affected area.[1]

Ensure adequate ventilation.[1]

Wear full personal protective equipment as described in Section 3.[1]

For liquid spills, absorb with a finely-powdered liquid-binding material such as diatomite or

universal binders.[1] For solid spills, carefully sweep up the material to avoid creating dust.

Decontaminate the spill surface and any contaminated equipment by scrubbing with alcohol.

[1]

Collect all contaminated materials in a sealed container for disposal according to the

disposal plan.[1]

5.2. Exposure Response

If Swallowed: Call a POISON CENTER or doctor immediately. Rinse the mouth with water.

Do NOT induce vomiting.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek prompt medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water. Call a physician.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth resuscitation. Seek immediate medical

attention.[1]

5.3. Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire

extinguishers.[1]

Special Hazards: Combustion may produce irritant fumes.[1]

Firefighter Protection: Wear a self-contained breathing apparatus and full protective clothing.

[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Tibezonium
Iodide.
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Caption: Safe handling workflow for Tibezonium Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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